Cas no 1600135-74-7 (1-(1,3-thiazol-4-yl)ethane-1-thiol)

• Product Name: 1-(1,3-thiazol-4-yl)ethane-1-thiol
• CAS No: 1600135-74-7
• MF: C₅H₇NS₂
• MW: 145.24577832222
• CID: 5824818
• PubChem ID: 91270046
• Update Time: 2025-11-07

1-(1,3-thiazol-4-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolemethanethiol, α-methyl-
• 1-(1,3-thiazol-4-yl)ethane-1-thiol
• EN300-1288695
• 1600135-74-7
• SCHEMBL19840488

• Inchi： 1S/C5H7NS2/c1-4(7)5-2-8-3-6-5/h2-4,7H,1H3
• InChI Key： KPPAOZBLIHAXDM-UHFFFAOYSA-N
• SMILES： C(C1N=CSC=1)(S)C

Computed Properties

• Exact Mass: 145.00199157g/mol
• Monoisotopic Mass: 145.00199157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• Density: 1.212±0.06 g/cm3(Predicted)
• Boiling Point: 232.6±15.0 °C(Predicted)
• pka: 8.61±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on 1-(1,3-thiazol-4-yl)ethane-1-thiol

1-(1,3-Thiazol-4-yl)ethane-1-thiol (CAS No. 1600135-74-7): A Comprehensive Overview

Introduction to 1-(1,3-Thiazol-4-yl)ethane-1-thiol

1-(1,3-Thiazol-4-yl)ethane-1-thiol, also identified by its CAS number 1600135-74-7, is a sulfur-containing organic compound with a unique molecular structure. This compound belongs to the class of thiol derivatives and has garnered significant attention in recent years due to its versatile applications in various fields. The molecule consists of a thiazole ring (a five-membered heterocyclic compound containing sulfur and nitrogen atoms) attached to an ethanethiol group. This combination endows the compound with distinctive chemical properties, making it a subject of interest in both academic research and industrial applications.

Chemical Structure and Properties

The molecular structure of 1-(1,3-thiazol-4-yl)ethane-1-thiol is characterized by a thiazole ring (C₃H₂N₂S) connected to an ethanethiol group (CH₂SH). The thiazole ring is aromatic and contributes to the compound's stability and reactivity. The presence of the thiol (-SH) group introduces nucleophilic properties, enabling the compound to participate in various chemical reactions. The molecular formula of this compound is C₅H₆N₂S₂, with a molecular weight of approximately 158.2 g/mol.

The physical properties of CAS No. 1600135-74-7 include a melting point of around -20°C and a boiling point of 95°C at standard pressure. These properties make it suitable for use in various chemical processes that require moderate thermal stability. The compound is also soluble in common organic solvents such as dichloromethane, chloroform, and ethanol, facilitating its use in solution-based reactions.

Synthesis and Production Methods

The synthesis of 1-(1,3-thiazol-4-yl)ethane-1-thiol involves several routes, each offering unique advantages depending on the desired scale and purity. One common method involves the reaction of 4-aminothiazole with thiourea in the presence of an acid catalyst. This approach leverages the nucleophilic substitution reaction mechanism to form the desired product. Another method utilizes the coupling reaction between thioacetamide and 4-chlorothiazole under specific conditions.

In recent years, researchers have explored more efficient and environmentally friendly synthesis pathways for CAS No. 1600135-74-7. For instance, microwave-assisted synthesis has been reported to significantly reduce reaction time while maintaining high yields. Additionally, catalytic methods using transition metals such as palladium have been investigated to enhance reaction selectivity and minimize by-products.

Applications in Various Fields

The applications of CAS No. 1600135-74-7 span across multiple disciplines due to its unique chemical properties. In materials science, this compound serves as a precursor for synthesizing advanced materials such as metalloorganic frameworks (MOFs) and coordination polymers. Its ability to act as a ligand makes it valuable in constructing porous materials with tailored properties for gas storage and separation.

In the pharmaceutical industry, CAS No. 1600135–74–7 has been explored for its potential as an intermediate in drug discovery processes. Its sulfur-containing functional groups are known to interact with biological systems, making it a candidate for developing bioactive molecules with therapeutic potential.

The compound also finds applications in organic synthesis as a versatile building block for constructing complex molecules. Its reactivity towards electrophilic species enables it to participate in reactions such as alkylation, acylation, and coupling processes.

Recent Research Advances

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